N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide
• InChI: InChI=1S/C22H17Cl2N3O2/c1-2-29-20-10-7-13(11-17(20)24)22(28)25-14-8-9-16(23)15(12-14)21-26-18-5-3-4-6-19(18)27-21/h3-12H,2H2,1H3,(H,25,28)(H,26,27)
• InChI Key: ODXJKUAWCSYKBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=CC=CC=C4N3)Cl
• Molecular Formula: C22H17Cl2N3O2
• Molecular Weight: 426.3 g/mol

Description

N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as BCB or benzimidazole-quinoline hybrid.

Mechanism of Action

The mechanism of action of N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide involves the inhibition of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of bacterial and fungal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide in lab experiments is its potent antitumor activity against various cancer cell lines. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide. One area of interest is the development of new analogs with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the compound's activity against other types of cancer and infectious diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and potential side effects.
In conclusion, N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide is a promising compound with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent antitumor, antibacterial, and antifungal properties make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis of N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide involves the condensation of 4-chloro-3-ethoxybenzoic acid with 2-aminobenzimidazole in the presence of thionyl chloride. The resulting intermediate is then reacted with 4-chloro-3-nitrobenzene in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-3-chloro-4-ethoxybenzamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. This compound has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess significant antibacterial and antifungal properties.